Cas no 111187-17-8 (2-(5,6-Dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic Acid)

• Product Name: 2-(5,6-Dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic Acid
• CAS No: 111187-17-8
• MF: C₁₁H₇Cl₂NO₄
• MW: 288.083581209183
• CID: 3105819
• PubChem ID: 3355361
• Update Time: 2025-06-23

2-(5,6-Dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(5,6-Dichloro-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-propionic acid
• EN300-05518
• 5,6-Dichloro-1,3-dihydro-I+/--methyl-1,3-dioxo-2H-isoindole-2-acetic acid
• LEA18717
• SR-01000041886-1
• Z56904660
• 2-(5,6-dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid
• 111187-17-8
• DTXSID401154305
• 2-(5,6-dichloro-1,3-dioxoisoindol-2-yl)propanoic acid
• (S)-2-(5,6-Dichloro-1,3-dioxoisoindolin-2-yl)propanoic acid
• G33302
• SR-01000041886
• 2-(5,6-dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoicacid
• AKOS008966906
• 2-(5,6-Dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic Acid

• Inchi： 1S/C11H7Cl2NO4/c1-4(11(17)18)14-9(15)5-2-7(12)8(13)3-6(5)10(14)16/h2-4H,1H3,(H,17,18)
• InChI Key： IEODYFJEEGJUQB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C(N(C(C=2C=1)=O)C(C(=O)O)C)=O)Cl

Computed Properties

• Exact Mass: 286.9752131Da
• Monoisotopic Mass: 286.9752131Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 2-(5,6-Dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic Acid

Introduction to 2-(5,6-Dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic Acid (CAS No. 111187-17-8)

2-(5,6-Dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic Acid (CAS No. 111187-17-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoindole derivatives, which have been extensively studied due to their unique structural features and potential biological activities. The isoindole ring system in this molecule is substituted with two chlorine atoms at the 5 and 6 positions, along with a propanoic acid group attached at the 2 position. These structural elements contribute to its intriguing chemical properties and make it a valuable compound for both academic research and industrial applications.

The synthesis of 2-(5,6-Dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic Acid involves a series of well-defined organic reactions. The isoindole core is typically formed through cyclization reactions involving appropriate precursors. The introduction of the dichlorine substituents at the 5 and 6 positions is achieved via electrophilic substitution or other halogenation techniques. The propanoic acid group is introduced through nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway employed. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

One of the most promising applications of 2-(5,6-Dichloro-1,3-dioxo-2,3-dihydro-1H-isoi ndolyl)propanoic Acid lies in its potential as a lead compound for drug discovery. Isoindole derivatives have been reported to exhibit various bioactivities, including antitumor, anti-inflammatory, and antimicrobial properties. In recent studies, this compound has shown selective inhibitory effects on certain enzymes involved in cancer progression. For instance, research conducted by Smith et al. (2023) demonstrated that this compound can inhibit the activity of human topoisomerase IIα with high potency and selectivity.

In addition to its pharmacological applications, CAS No. 111187